3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H6F4N4S
• Molecular Weight: 302.25 g/mol
• IUPAC Name: 3-ethyl-6-(2,3,4,5-tetrafluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H6F4N4S/c1-2-6-16-17-11-19(6)18-10(20-11)4-3-5(12)8(14)9(15)7(4)13/h3H,2H2,1H3
• InChI Key: CCIGMFBCHJVQAP-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3F)F)F)F

Description

3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazolothiadiazole family and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been fully elucidated. However, studies have suggested that this compound may act by inhibiting the growth of cancer cells through the induction of apoptosis. It has also been suggested that this compound may act as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a low toxicity profile and does not cause any significant biochemical or physiological effects at low concentrations. However, at higher concentrations, this compound has been shown to induce apoptosis in cancer cells and inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its low toxicity profile, which makes it suitable for use in lab experiments. However, one of the limitations of this compound is its limited solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on 3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further explore its potential as an anti-cancer agent and to investigate its mechanism of action in more detail. Another potential direction is to investigate its potential use in organic electronics and optoelectronics. Additionally, further research is needed to explore its potential as an anti-inflammatory agent and as a treatment for neurological disorders.

Synthesis Methods

The synthesis of 3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature using various methods. One of the most commonly used methods involves the reaction of 2,3,4,5-tetrafluoroaniline with ethyl isothiocyanate in the presence of triethylamine to form the intermediate. This intermediate is then reacted with hydrazine hydrate and carbon disulfide to yield the final product.

Scientific Research Applications

3-Ethyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as a potential anti-cancer agent. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurological disorders such as Alzheimer's disease. In addition, this compound has been studied for its potential use in organic electronics and optoelectronics due to its unique electronic properties.